Cas no 1006476-26-1 (5-(Butylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(Butylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1006476-26-1
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• MDL: MFCD06806547
• CID: 3060516
• PubChem ID: 19623689
• Update Time: 2025-04-21

5-(Butylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Butylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-[(Butylamino)carbonyl]-1-methyl-1H-pyrazole-4-carboxylic acid
• MFCD06806547
• BBL040405
• CS-0297689
• 1006476-26-1
• 5-(butylcarbamoyl)-1-methylpyrazole-4-carboxylic acid
• 5-(butylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylicacid
• STK350306
• AKOS000315040
• EN300-230347

• MDL： MFCD06806547
• Inchi： 1S/C10H15N3O3/c1-3-4-5-11-9(14)8-7(10(15)16)6-12-13(8)2/h6H,3-5H2,1-2H3,(H,11,14)(H,15,16)
• InChI Key： HNVNGENLCICORO-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(=O)O)C=NN1C)NCCCC

Computed Properties

• Exact Mass: 225.11134135Da
• Monoisotopic Mass: 225.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.2Ų